![molecular formula C7H4ClFN2 B1375392 2-Amino-3-chloro-5-fluorobenzonitrile CAS No. 1263277-06-0](/img/structure/B1375392.png)
2-Amino-3-chloro-5-fluorobenzonitrile
Overview
Description
2-Amino-3-chloro-5-fluorobenzonitrile is a compound that possesses multiple functional groups, including an amine, a nitrile, and a fluoride . It is used as a synthetic precursor for heterocycles in the applications of APIs and ligands .
Synthesis Analysis
The ortho-positioning of the amine and nitrile substituents makes this compound an ideal precursor for synthesizing heterocyclic compounds . It reacts with aminoethanol derivatives catalyzed by zinc chloride, yielding oxazoline ligands for use in Cu-catalyzed enantioselective nitroaldol reactions .Molecular Structure Analysis
The X-ray diffraction analysis indicates that its crystals belong to the monoclinic crystal system and P 2 1 / c space group .Chemical Reactions Analysis
This compound reacts with aminoethanol derivatives catalyzed by zinc chloride, yielding oxazoline ligands for use in Cu-catalyzed enantioselective nitroaldol reactions . It also serves as a precursor for tacrine derivatives through its reaction with cyclic ketone in Friedländer reaction .Scientific Research Applications
Chemical Fixation of Carbon Dioxide
- Application: One significant application of 2-amino-benzonitriles, which includes compounds like 2-Amino-3-chloro-5-fluorobenzonitrile, is in the chemical fixation of carbon dioxide. This process involves the conversion of 2-aminobenzonitriles into quinazoline-2,4(1H,3H)-diones in the presence of CO2, showcasing a potential route for CO2 utilization and sequestration (Kimura, Sunaba, Kamata, & Mizuno, 2012).
Synthesis of Organic Compounds
- Application: The compound has been used in the synthesis of various organic chemicals, such as 3-Bromo-2-fluorobenzoic acid, demonstrating its utility in complex organic synthesis processes (Zhou Peng-peng, 2013).
Microwave-Assisted Synthesis
- Application: It's used in microwave-assisted synthesis routes, particularly in the formation of 3-amino-1,2-benzisoxazoles and 4-amino-1H-2,3-benzoxazines. This highlights its role in developing efficient, rapid synthesis methods (Ang, Chu, Chou, Lo, & Lam, 2013).
Vibrational Spectroscopy Studies
- Application: The compound is instrumental in vibrational spectroscopy studies, aiding in the understanding of molecular vibrations and force constants in halogenated benzonitriles (Kumar & Rao, 1997).
Halodeboronation Studies
- Application: It has been utilized in studies exploring the halodeboronation of aryl boronic acids, a key reaction in organic synthesis (Szumigala, Devine, Gauthier, & Volante, 2004).
Synthesis of Diaminoquinazolines
- Application: The compound serves as a precursor in the synthesis of various diaminoquinazolines, which are important in pharmaceutical research (Hynes, Pathak, Panes, & Okeke, 1988).
Spectral Characterization and Biological Studies
- Application: It's used in the synthesis of biologically active compounds, especially in the study of Cr(III) complexes, showing its relevance in bioinorganic chemistry (Govindharaju, Muruganantham, Balasubramaniyan, Palanivelan, Jayalakshmi, Rajalakshmi, & Ramachandramoorthy, 2019).
Corrosion Inhibition Studies
- Application: Derivatives of 2-aminobenzonitriles, including compounds similar to this compound, have been investigated for their corrosion inhibition properties, which is vital in materials science (Verma, Quraishi, & Singh, 2015).
Mechanism of Action
The mechanism of action of 2-Amino-3-chloro-5-fluorobenzonitrile is primarily through its role as a precursor in the synthesis of heterocyclic compounds . The ortho-positioning of the amine and nitrile substituents allows it to react with various derivatives under different conditions to yield a variety of compounds .
Future Directions
As a versatile precursor in the synthesis of heterocyclic compounds, 2-Amino-3-chloro-5-fluorobenzonitrile has potential applications in organometallic catalysis, medicinal chemistry, and biochemistry research . Its use in the synthesis of tacrine derivatives and oxazoline ligands suggests potential future directions in pharmaceutical development .
properties
IUPAC Name |
2-amino-3-chloro-5-fluorobenzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClFN2/c8-6-2-5(9)1-4(3-10)7(6)11/h1-2H,11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNQCLYHYYQRXNO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C#N)N)Cl)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClFN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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